Cas no 2549049-76-3 (N-{[1-(4,6-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide)

• Product Name: N-{[1-(4,6-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide
• CAS No: 2549049-76-3
• MF: C₁₇H₂₃N₃O₂S₂
• MW: 365.513421297073
• CID: 5313910
• PubChem ID: 154582655
• Update Time: 2025-05-22

N-{[1-(4,6-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS040729962
• F6788-8124
• 2549049-76-3
• N-{[1-(4,6-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide
• N-[[1-(4,6-Dimethyl-2-benzothiazolyl)-3-azetidinyl]methyl]-N-methylcyclopropanesulfonamide

• Inchi： 1S/C17H23N3O2S2/c1-11-6-12(2)16-15(7-11)23-17(18-16)20-9-13(10-20)8-19(3)24(21,22)14-4-5-14/h6-7,13-14H,4-5,8-10H2,1-3H3
• InChI Key： CWPSWKBCOBSBEB-UHFFFAOYSA-N
• SMILES： C1(S(N(CC2CN(C3=NC4=C(C)C=C(C)C=C4S3)C2)C)(=O)=O)CC1

Computed Properties

• Exact Mass: 365.12316933g/mol
• Monoisotopic Mass: 365.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.0±60.0 °C(Predicted)
• pka: 5.33±0.10(Predicted)

Additional information on N-{[1-(4,6-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide

Comprehensive Analysis of N-{[1-(4,6-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide (CAS No. 2549049-76-3)

In the rapidly evolving field of medicinal chemistry, N-{[1-(4,6-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide (CAS No. 2549049-76-3) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a benzothiazole core with an azetidine ring and a cyclopropanesulfonamide moiety. Such a configuration is increasingly studied for its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

The 4,6-dimethyl-1,3-benzothiazol-2-yl group in this compound is a notable pharmacophore, often associated with antimicrobial and anti-inflammatory properties. Researchers are exploring its role in modulating kinase activity, a hot topic in oncology and neurodegenerative disease research. Meanwhile, the azetidine ring, a four-membered nitrogen heterocycle, is gaining traction due to its conformational rigidity, which can enhance binding affinity and metabolic stability—key considerations in modern drug design.

One of the most searched questions in AI-driven drug discovery platforms revolves around how small-molecule sulfonamides like this compound interact with biological targets. The cyclopropanesulfonamide segment here is particularly intriguing, as sulfonamides are known for their versatility in hydrogen bonding and electrostatic interactions. Recent studies suggest such motifs may play a role in allosteric modulation, a trending area in GPCR research.

From a synthetic chemistry perspective, the incorporation of both spirocyclic and fused heterocyclic systems in this molecule aligns with current industry preferences for three-dimensional complexity in lead optimization. This trend, often termed "escape from flatland," addresses the need for compounds with improved selectivity and drug-like properties. The methylcyclopropane group further contributes to lipophilicity modulation, a critical parameter in blood-brain barrier penetration—a frequent search topic in central nervous system (CNS) drug development forums.

Analytical characterization of CAS 2549049-76-3 typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular attention to the stereochemical integrity of the azetidine ring. The compound's solubility profile and crystallinity are also subjects of active investigation, as these properties directly impact formulation development—another high-interest area in pharmaceutical searches.

In the context of green chemistry initiatives, researchers are examining sustainable synthetic routes to this compound, focusing on atom economy and catalytic methods. The benzothiazole formation in particular has seen innovations using transition metal catalysis, a topic frequently discussed in process chemistry circles. These developments address growing concerns about environmental impact in chemical manufacturing.

The potential of N-{[1-(4,6-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide extends beyond traditional small-molecule applications. Its structural features make it a candidate for proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This connection to next-generation therapeutics explains its rising popularity in biotech investment discussions and academic patent filings.

Stability studies indicate that proper storage of this compound requires protection from light and moisture, with recommended conditions of -20°C under argon atmosphere. Such handling protocols are crucial for maintaining the integrity of the sulfonamide group, a common query among laboratory technicians working with similar compounds.

As computational methods advance, molecular docking simulations of this molecule against various biological targets have become a focus area. The combination of rigid azetidine and flexible cyclopropane elements presents interesting challenges for conformational analysis, making it a frequent subject in cheminformatics webinars and structure-activity relationship (SAR) studies.

The future research directions for CAS 2549049-76-3 likely involve exploration of its isosteric replacements and bioisosteres, particularly modifications to the dimethylbenzothiazole moiety. Such investigations align with current interests in intellectual property expansion and patent landscape analysis within the pharmaceutical industry.